1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine dihydrochloride
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Overview
Description
“1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine dihydrochloride” is a chemical compound with the CAS Number: 1909308-48-0 . It has a molecular weight of 249.14 and its IUPAC name is this compound .
Synthesis Analysis
There are various synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives . The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12N4.2ClH/c1-5-7-4-8(10)6(2)11-9(7)13(3)12-5 .Chemical Reactions Analysis
The synthesis of related compounds involves a sequential opening/closing cascade reaction . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .Physical and Chemical Properties Analysis
This compound is an off-white solid with a melting point of 131.5°C . It is stored at room temperature in an inert atmosphere .Scientific Research Applications
Synthesis and Chemical Properties
Advanced Synthetic Techniques
Researchers have developed efficient methods for synthesizing novel pyrazolo[3,4-b]pyridine derivatives, demonstrating the compound's utility as a precursor in organic synthesis. For instance, a facile synthesis process using condensation of pyrazole-5-amine derivatives with activated carbonyl groups in acetic acid has yielded new N-fused heterocycle products in good to excellent yields (Ghaedi et al., 2015). This method highlights the compound's versatility in generating structurally diverse heterocycles.
Heterocyclic Chemistry Innovations
The compound has been central to the development of various heterocyclic frameworks. Research on the synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives and the annulation of imidazole and pyrimidine rings has expanded the chemical space of these motifs, enabling the exploration of their potential applications (Yakovenko et al., 2020).
Biomedical Applications
Potential in Drug Development
The versatility of pyrazolo[3,4-b]pyridine derivatives in synthesis has implications for drug development. A review of 1H-pyrazolo[3,4-b]pyridines covered the analysis of substituents, synthetic methods, and their biomedical applications, showcasing the compound's potential in the design of new therapeutic agents (Donaire-Arias et al., 2022).
Anticancer Research
Novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives have shown promising bioactivity against several cancer cell lines, indicating the compound's relevance in developing anticancer agents (Chavva et al., 2013).
Environmental and Green Chemistry
- Greener Synthesis Approaches: The use of ionic liquids for synthesizing pyrazolo[3,4-b]pyridine derivatives represents an environmentally friendly approach, highlighting the compound's role in promoting sustainable chemistry practices (Shi et al., 2010).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
“1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine dihydrochloride” belongs to the class of compounds known as pyrazolopyridines . Pyrazolopyridines have been of interest to medicinal chemists due to their structural similarity to purine bases adenine and guanine . Therefore, they might interact with biological targets that also interact with these purine bases.
Biochemical Pathways
Given their structural similarity to purine bases, pyrazolopyridines might interfere with pathways involving dna and rna, such as dna replication and rna transcription .
Properties
IUPAC Name |
1,3,6-trimethylpyrazolo[3,4-b]pyridin-5-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4.2ClH/c1-5-7-4-8(10)6(2)11-9(7)13(3)12-5;;/h4H,10H2,1-3H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOSIKQMKPMJEPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C2C(=NN(C2=N1)C)C)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1909308-48-0 |
Source
|
Record name | 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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